(3-Fluoro-4-methoxyphenyl)thiourea
Overview
Description
“(3-Fluoro-4-methoxyphenyl)thiourea” is a chemical compound with the molecular formula C8H9FN2OS. It has a molecular weight of 200.24 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “(3-Fluoro-4-methoxyphenyl)thiourea” is 1S/C8H9FN2OS/c1-12-7-3-2-5(4-6(7)9)11-8(10)13/h2-4H,1H3,(H3,10,11,13) . This indicates the presence of fluorine, methoxy, and thiourea groups in the molecule .Physical And Chemical Properties Analysis
“(3-Fluoro-4-methoxyphenyl)thiourea” is a powder that is stored at room temperature . It has a molecular weight of 200.24 .Scientific Research Applications
Anticoagulant Research
(3-Fluoro-4-methoxyphenyl)thiourea: has been identified as a potential framework for the development of novel oral anticoagulants. In silico design and docking simulations suggest that thiourea derivatives, including those with a (3-Fluoro-4-methoxyphenyl) moiety, may serve as effective Factor Xa (FXa) inhibitors . These compounds could be optimized for better pharmacodynamic and pharmacokinetic profiles, offering a promising avenue for anticoagulant therapy.
Medicinal Chemistry
In medicinal chemistry, thiourea is a common component of many drugs and bioactive compounds. The (3-Fluoro-4-methoxyphenyl) group could be incorporated into thiourea derivatives to explore new drug candidates with potential therapeutic properties . This could lead to the discovery of new treatments for various diseases.
Safety And Hazards
properties
IUPAC Name |
(3-fluoro-4-methoxyphenyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2OS/c1-12-7-3-2-5(4-6(7)9)11-8(10)13/h2-4H,1H3,(H3,10,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZFJWZZVBHYNSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=S)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Fluoro-4-methoxyphenyl)thiourea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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